Cas no 683218-24-8 (Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dimethyl-)

• Product Name: Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dimethyl-
• CAS No: 683218-24-8
• MF: C₂₆H₂₅NO₄
• MW: 415.48100733757
• CID: 5262686
• Update Time: 2025-06-08

Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dimethyl-

• Inchi： 1S/C26H25NO4/c1-16-8-7-13-18(17(16)2)24(14-25(28)29)27-26(30)31-15-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-13,23-24H,14-15H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key： MDOLUQUOPWWKOG-UHFFFAOYSA-N
• SMILES： CC1C=CC=C(C(NC(OCC2C3C(=CC=CC=3)C3C2=CC=CC=3)=O)CC(O)=O)C=1C

Additional information on Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dimethyl-

Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dimethyl- (CAS No. 683218-24-8)

Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dimethyl- (CAS No. 683218-24-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a substituted benzenepropanoic acid core. These attributes make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. This protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent undesirable side reactions and ensures the sequential addition of amino acids. The presence of the Fmoc group in Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dimethyl- makes it an ideal candidate for the synthesis of peptides and other complex biomolecules.

The benzenepropanoic acid core of this compound is another key feature that contributes to its versatility. Benzenepropanoic acids are known for their ability to form stable carboxylic acid derivatives, which can be further functionalized to create a wide range of biologically active compounds. The substitution pattern on the benzenepropanoic acid core, specifically the presence of 2,3-dimethyl groups, adds additional complexity and potential for fine-tuning the compound's properties.

Recent research has highlighted the potential applications of Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dimethyl- in drug discovery and development. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. The Fmoc protecting group allows for precise control over the synthesis process, enabling researchers to explore a wide range of derivatives with optimized pharmacological properties.

In the context of medicinal chemistry, Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dimethyl- has been used as a building block in the development of novel therapeutics. Its ability to form stable amide bonds and its compatibility with various functional groups make it a valuable starting material for the synthesis of peptides and small molecules with therapeutic potential. Additionally, the compound's solubility properties can be tailored through modifications to the substituents on the benzenepropanoic acid core, enhancing its suitability for different biological environments.

The use of Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dimethyl- in pharmaceutical research is not limited to synthetic applications alone. It has also been employed in analytical methods to study protein-protein interactions and other biomolecular processes. The Fmoc group can be selectively removed under specific conditions, allowing for the controlled release of bioactive molecules in vitro or in vivo. This property makes it an attractive choice for developing targeted drug delivery systems and diagnostic tools.

Furthermore, recent advancements in computational chemistry have facilitated the design and optimization of compounds like Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dimethyl-. Molecular modeling techniques have been used to predict the binding affinities and selectivities of these compounds with various biological targets. These computational studies provide valuable insights into the structure-activity relationships (SARs) of these molecules, guiding experimental efforts towards more efficient and effective drug candidates.

In conclusion, Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dimethyl- (CAS No. 683218-24-8) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal intermediate for the synthesis of bioactive molecules and therapeutic agents. As research continues to advance in this field, it is likely that new applications and derivatives of this compound will be discovered, further expanding its potential impact on human health and well-being.